![molecular formula C17H13NO4 B5868213 ethyl 1-amino-9,10-dioxo-9,10-dihydro-2-anthracenecarboxylate CAS No. 5959-01-3](/img/structure/B5868213.png)
ethyl 1-amino-9,10-dioxo-9,10-dihydro-2-anthracenecarboxylate
Overview
Description
Ethyl 1-amino-9,10-dioxo-9,10-dihydro-2-anthracenecarboxylate, commonly known as EDA, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. It belongs to the class of anthracene derivatives and is known for its unique chemical structure and properties.
Mechanism of Action
The mechanism of action of EDA is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. EDA has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes that play a role in the breakdown of acetylcholine in the brain. This inhibition leads to an increase in acetylcholine levels, which can improve cognitive function. EDA has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and disrupting the mitochondrial membrane potential.
Biochemical and Physiological Effects:
EDA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, increase acetylcholine levels in the brain, and induce apoptosis in cancer cells. Additionally, EDA has been shown to have antioxidant and anti-inflammatory properties, which can help protect against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
EDA has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. Additionally, EDA has been extensively studied, and its properties and mechanisms of action are well understood. However, EDA also has some limitations for lab experiments. It is a relatively new compound, and more research is needed to fully understand its potential applications. Additionally, EDA can be toxic in high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of EDA. One potential area of research is the development of EDA-based fluorescent probes for detecting DNA damage. Additionally, EDA could be further investigated for its potential use as an anticancer, antimicrobial, or antiviral agent. Further research is also needed to fully understand the mechanism of action of EDA and its potential applications in treating Alzheimer's disease and other neurological disorders.
Conclusion:
In conclusion, EDA is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. It has been shown to have anticancer, antimicrobial, and antiviral properties, as well as the ability to inhibit certain enzymes and induce apoptosis in cancer cells. EDA has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of EDA, including the development of fluorescent probes and further investigation of its potential applications in treating neurological disorders.
Synthesis Methods
The synthesis of EDA involves the reaction of anthrone with ethyl glycinate hydrochloride in the presence of potassium hydroxide. The resulting product is then subjected to a series of purification steps to obtain pure EDA. The reaction mechanism involves the formation of an imine intermediate, which undergoes hydrolysis to yield the final product.
Scientific Research Applications
EDA has been extensively studied for its potential use in various scientific research applications. It has been shown to have anticancer, antimicrobial, and antiviral properties. EDA has also been studied for its potential use as a fluorescent probe for detecting DNA damage. Additionally, it has been investigated for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which play a role in Alzheimer's disease.
Properties
IUPAC Name |
ethyl 1-amino-9,10-dioxoanthracene-2-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO4/c1-2-22-17(21)12-8-7-11-13(14(12)18)16(20)10-6-4-3-5-9(10)15(11)19/h3-8H,2,18H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEJYYZULZYIARA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(C=C1)C(=O)C3=CC=CC=C3C2=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70974981 | |
Record name | Ethyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70974981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5959-01-3 | |
Record name | Ethyl 1-amino-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5959-01-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1-aminoanthraquinone-2-carboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005959013 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70974981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 1-amino-9,10-dihydro-9,10-dioxoanthracene-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.203 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ETHYL 1-AMINOANTHRAQUINONE-2-CARBOXYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/18TQV7W460 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.